Cas no 111412-68-1 (CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE)

• Product Name: CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE
• CAS No: 111412-68-1
• MF: C₁₉H₄₄NO₄P
• MW: 381.530727386475
• CID: 129253
• PubChem ID: 16213809
• Update Time: 2025-04-18

CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE Chemical and Physical Properties

Names and Identifiers

• CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE
• hexadecyltrimethylammonium dihydrogen phosph. conc. 6 amp.
• Hexadecyltrimethylammonium phosphate monobasic concentrate
• dihydrogen phosphate,hexadecyl(trimethyl)azanium
• HEXADECYL TRIMETHYL AMMONIUM DIHYDROGEN PHOSPHATE
• Cetyltrimethylammonium dihydrogen phosphate, Hexadecyltrimethylammonium dihydrogen phosphate concentrate
• HEXADECYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE
• N,N,N-Trimethylhexadecan-1-aminium dihydrogenphosphate
• 111412-68-1
• SCHEMBL1203329
• DTXSID50584128
• dihydrogen phosphate;hexadecyl(trimethyl)azanium
• N,N,N-Trimethylhexadecan-1-aminium dihydrogen phosphate
• AKOS025294092

• Inchi： 1S/C19H42N.H3O4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;1-5(2,3)4/h5-19H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： ZSJUXFJODHVXFU-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(O)O.[N+](C)(C)(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 381.30100
• Monoisotopic Mass: 381.30079588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.00 g/mL at 20 °C(lit.)
• PSA: 90.40000
• LogP: 5.68350

CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3F 8-10-23
• Risk Phrases：R36/37/38